An In-Depth Technical Guide to the Mechanism of Action of ABBV-318 on Nav1.7 and Nav1.8
An In-Depth Technical Guide to the Mechanism of Action of ABBV-318 on Nav1.7 and Nav1.8
For Researchers, Scientists, and Drug Development Professionals
Executive Summary
ABBV-318 is a novel, orally bioavailable small molecule that potently and selectively blocks the voltage-gated sodium channels Nav1.7 and Nav1.8. Developed by AbbVie, this compound has demonstrated significant analgesic effects in preclinical models of inflammatory and neuropathic pain. Its dual-target mechanism of action, engaging two critical channels in pain signal transmission, positions it as a promising non-opioid therapeutic candidate. This guide synthesizes the available technical data on ABBV-318, detailing its mechanism of action, pharmacokinetics, and preclinical efficacy.
Introduction to Nav1.7 and Nav1.8 as Pain Targets
Voltage-gated sodium channels are essential for the initiation and propagation of action potentials in excitable cells, including neurons. The subtypes Nav1.7 and Nav1.8 are preferentially expressed in peripheral sensory neurons and have been genetically and pharmacologically validated as key mediators of pain signaling.
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Nav1.7 is considered a "threshold" channel. It amplifies small, sub-threshold depolarizations in nociceptors, thereby setting the gain for pain signaling. Genetic mutations in the SCN9A gene, which encodes Nav1.7, can lead to either an inability to perceive pain (loss-of-function) or extreme pain disorders (gain-of-function).
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Nav1.8 , encoded by the SCN10A gene, is responsible for the majority of the sodium current that underlies the upstroke of the action potential in nociceptors. It plays a crucial role in repetitive firing and the transmission of noxious signals.
Targeting either channel has been a key strategy in analgesic drug development. ABBV-318's ability to inhibit both channels simultaneously may offer a synergistic approach to pain management.
Mechanism of Action of ABBV-318
ABBV-318 functions as a dual inhibitor of Nav1.7 and Nav1.8 channels. Through structure-activity relationship (SAR) studies, AbbVie optimized a series of quinoline (B57606) and quinolone agents to achieve high potency against Nav1.7 while also incorporating Nav1.8 inhibition. This dual activity is a key feature of the compound's design. The development of ABBV-318 focused on improving selectivity over the cardiac sodium channel Nav1.5 and the hERG channel to ensure a favorable cardiovascular safety profile.
Signaling Pathway of Nociception and Inhibition by ABBV-318
Caption: Inhibition of Nav1.7 and Nav1.8 by ABBV-318 in nociceptors.
Quantitative Data
ABBV-318 has been characterized by its potency against human Nav channels and its pharmacokinetic properties in preclinical species.
Table 1: In Vitro Potency of ABBV-318
| Target | IC50 (nM) |
| hNav1.7 | 1.1 |
| hNav1.8 | 3.8 |
| hERG | 25 |
| Nav1.5 | >33 |
Data from a 2022 presentation at the American Chemical Society National Meeting.[1]
Table 2: Pharmacokinetic Profile of ABBV-318
| Species | t1/2 (h) | Clearance (L/h/kg) | Oral Bioavailability (%) |
| Rat | 5.4 | 0.5 | 83 |
| Dog | 14.5 | 0.3 | 85 |
Data from a 2022 presentation at the American Chemical Society National Meeting.[1]
Experimental Protocols
While the full, detailed experimental protocols from the primary publication are not publicly accessible, this section outlines the standard methodologies employed for the types of experiments cited in the characterization of ABBV-318.
Electrophysiology: Whole-Cell Patch Clamp
This technique is the gold standard for measuring the activity of ion channels.
Objective: To determine the concentration-dependent inhibition (IC50) of Nav1.7 and Nav1.8 by ABBV-318.
General Workflow:
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Cell Culture: Use a stable cell line (e.g., HEK293) engineered to express the human Nav channel of interest (hNav1.7 or hNav1.8).
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Recording: Achieve a whole-cell patch clamp configuration on a single cell.
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Voltage Protocol: Apply a specific voltage protocol to elicit sodium currents. This typically involves holding the cell at a negative membrane potential (e.g., -120 mV) and then depolarizing to a potential that evokes a maximal current (e.g., -10 mV).
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Compound Application: After establishing a stable baseline current, perfuse the cell with increasing concentrations of ABBV-318.
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Data Analysis: Measure the peak inward sodium current at each concentration. Plot the percent inhibition against the compound concentration and fit the data to a concentration-response curve to determine the IC50.
Caption: Workflow for electrophysiological characterization of ABBV-318.
In Vivo Pain Models
ABBV-318 has demonstrated efficacy in rodent models of inflammatory and neuropathic pain.[1]
4.2.1. Inflammatory Pain: Complete Freund's Adjuvant (CFA) Model
Objective: To assess the ability of ABBV-318 to reverse thermal and mechanical hypersensitivity in a model of persistent inflammatory pain.
General Workflow:
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Induction: Induce inflammation by injecting CFA into the plantar surface of one hind paw of a rat or mouse.
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Baseline Measurement: Before and after CFA injection, measure the animal's baseline sensitivity to thermal (e.g., Hargreaves test) and mechanical (e.g., von Frey filaments) stimuli.
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Drug Administration: Administer ABBV-318 orally at various doses.
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Post-Dosing Measurement: At specified time points after dosing, re-assess thermal and mechanical sensitivity.
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Data Analysis: Compare the withdrawal thresholds or latencies in the drug-treated group to a vehicle-treated control group to determine the analgesic effect.
4.2.2. Neuropathic Pain: Chronic Constriction Injury (CCI) Model
Objective: To evaluate the efficacy of ABBV-318 in a model of nerve injury-induced neuropathic pain.
General Workflow:
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Surgery: Surgically place loose ligatures around the sciatic nerve of a rat or mouse to induce a nerve injury.
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Hypersensitivity Development: Allow several days for the animal to develop robust mechanical allodynia (pain in response to a non-painful stimulus).
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Baseline and Dosing: Measure baseline mechanical sensitivity and then administer ABBV-318 orally.
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Post-Dosing Measurement: Assess mechanical withdrawal thresholds at various time points after drug administration.
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Data Analysis: Compare the results from the ABBV-318 treated group to those from a vehicle-treated group.
Caption: Logical workflow for in vivo efficacy testing of ABBV-318.
Conclusion
ABBV-318 is a potent, dual inhibitor of Nav1.7 and Nav1.8 with a promising preclinical profile. Its mechanism of action, targeting two critical nodes in the pain signaling pathway, combined with favorable pharmacokinetic properties and demonstrated efficacy in relevant animal models, underscores its potential as a novel non-opioid analgesic. Further clinical development will be necessary to translate these preclinical findings to human pain conditions.
